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For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK-843 is a potent and selective inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), a

key serine/threonine kinase involved in the execution of necroptosis, a form of regulated

necrotic cell death. In primary human neutrophils, necroptosis is implicated in various

inflammatory processes and host defense mechanisms. These application notes provide

detailed protocols for the use of GSK-843 to study its effects on neutrophil functions,

particularly in the context of necroptosis.

Mechanism of Action
GSK-843 targets the kinase domain of RIPK3, inhibiting its enzymatic activity.[1][2] This

inhibition prevents the phosphorylation of the downstream substrate, Mixed Lineage Kinase

Domain-Like protein (MLKL), a crucial step for the execution of necroptosis.[3][4] By blocking

the RIPK1-RIPK3-MLKL signaling axis, GSK-843 can be utilized to investigate the role of

necroptosis in various neutrophil-mediated physiological and pathological processes.[4][5][6] It

is important to note that at higher concentrations (e.g., 3-10 µM), GSK-843 has been observed

to induce apoptosis.[2][3][7]
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Parameter Value Cell Type/System Reference

IC50 (Binding to

RIPK3)
8.6 nM

Recombinant human

RIPK3
[1][2]

IC50 (Kinase

Inhibition)
6.5 nM

Recombinant human

RIPK3
[1][2]

Effective

Concentration

(Blockade of

necroptosis)

0.04 - 1 µM

Primary human

neutrophils, mouse

macrophages

[1]

Concentration to

induce apoptosis
3 - 10 µM Various cell types [2][7]
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Necroptotic Stimuli

Plasma Membrane

Cytoplasm Inhibitor

TNFα

TNFR

LPS

TLR4

CD44 ligation

CD44

RIPK1

RIPK3

activation mechanism
 not fully elucidated

recruits & activates

MLKL

phosphorylates

pMLKL
(oligomerized)

Necroptosis

GSK-843

inhibits kinase
activity
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Isolate Primary
Human Neutrophils

Pre-incubate with GSK-843
(e.g., 30 min - 1 hour)

Stimulate with Necroptosis Inducer
(e.g., TNFα + zVAD-fmk)

Perform Functional Assay
(e.g., Viability, NETosis, etc.)
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and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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